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Compound of Interest

Compound Name: Tyrosylvaline

Cat. No.: B099396

A comprehensive review of the current scientific literature reveals a significant lack of specific
data on the biological activity of the dipeptide Tyrosylvaline (Tyr-Val). While databases such
as the Human Metabolome Database and PubChem identify Tyrosylvaline as a dipeptide
composed of tyrosine and valine, it is categorized as an "expected" metabolite that has not yet
been definitively identified in human tissues or biofluids.[1] The existing information is limited to
its chemical structure and basic physicochemical properties.

Extensive searches for specific biological effects, mechanisms of action, quantitative data (e.g.,
IC50, binding constants), and detailed experimental protocols related to Tyrosylvaline have
not yielded any concrete findings. The scientific community has yet to publish in-depth research
on the specific signaling pathways modulated by this dipeptide or its potential therapeutic
applications.

This absence of specific data makes it impossible to construct the requested in-depth technical
guide with quantitative data tables, detailed experimental protocols, and signaling pathway
diagrams for Tyrosylvaline.

Proposed Alternative: A Technical Guide on a Well-
Characterized Dipeptide

Given the user's interest in the biological activity of dipeptides for a research-oriented
audience, we propose an alternative focus on a dipeptide with a more established body of
scientific literature. A suitable candidate would be a dipeptide for which experimental data on

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b099396?utm_src=pdf-interest
https://www.benchchem.com/product/b099396?utm_src=pdf-body
https://www.benchchem.com/product/b099396?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0029118
https://www.benchchem.com/product/b099396?utm_src=pdf-body
https://www.benchchem.com/product/b099396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

biological effects, mechanism of action, and relevant signaling pathways are available, allowing
for the creation of a comprehensive technical guide that fulfills all the core requirements of the
original request.

For instance, a dipeptide like Glycyl-proline (Gly-Pro) or other biologically active short peptides
could serve as a valuable subject for such a detailed guide. Research on these molecules has
provided insights into their roles in various physiological processes, and sufficient data is
available to populate the requested tables and diagrams.

We recommend proceeding with a well-documented dipeptide to provide a valuable and data-
rich technical resource for researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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